4-Methyl-2,3,4,5-tetrahydropyridin-6-amine

• CAS RN: 165383-71-1
• Molecular Formula: C6H12N2
• Molecular Weight: 112.17 g/mol
• IUPAC Name: 4-methyl-2,3,4,5-tetrahydropyridin-6-amine
• InChI: InChI=1S/C6H12N2/c1-5-2-3-8-6(7)4-5/h5H,2-4H2,1H3,(H2,7,8)
• InChI Key: GGDLOMFAKKVDPT-UHFFFAOYSA-N
• SMILES: CC1CCN=C(C1)N

Description

2-imino-4-methylpiperidine is a tetrahydropyridine.

Scientific Research Applications

Gold(III) Catalysis in Synthesis

One notable application involves the synthesis of 2,3,4,5-tetrahydropyridines through intramolecular addition of amine to carbon-carbon triple bonds in 5-alkynylamines, catalyzed by gold(III) salts. This reaction is used in synthesizing venom components of various ant species (Fukuda & Utimoto, 1987).

Nitrones Synthesis

Secondary amines, including 4-methyl-2,3,4,5-tetrahydropyridine, can be oxidized to form nitrones, with 6-methyl-2,3,4,5-tetrahydropyridine N-oxide being a specific example. This process involves metal-catalyzed reactions and miscellaneous oxidation (Murahashi, Shiota, & Imada, 2003).

Neurotoxicity Research

Amine N-methyltransferases can convert 4-substituted pyridines, including 4-phenyl-1,2,3,6-tetrahydropyridine, to neurotoxic compounds. The metabolism and transport limitations of these compounds in the brain are explored, providing insights into neurotoxicity mechanisms (Ansher, Cadet, Jakoby, & Baker, 1986).

Synthesis of Enamino Derivatives

N-Substituted 6-methyl-1,2,3,4-tetrahydropyridine-2,4-diones can react with aliphatic carboxylic acid chlorides to produce 4-O-acyl derivatives. These derivatives undergo further transformations to form enamino derivatives, which are significant in chemical synthesis (Rubinov, Zheldakova, Rubinova, & Baranovskii, 2008).

Electrochemical Synthesis

4-Methyl-2,3,4,5-tetrahydropyridin-6-amine can be synthesized using electrochemical strategies. For instance, the electrogenerated base of the anion of Meldrum’s acid is used for synthesizing 3-methyl-4-aryl-2,4,5,7-tetrahydropyrazolo[3,4-b]pyridin-6-ones, highlighting the role of environmentally benign procedures in chemical synthesis (Veisi, Maleki, & Jahangard, 2015).

Coordination to Ruthenium(II)

The oxidation of secondary amines, including those similar to 4-methyl-2,3,4,5-tetrahydropyridin-6-amine, when coordinated to ruthenium(II), leads to stable imine complexes. This research provides insights into the spectral and electrochemical properties of such compounds (Whebell & Keene, 1986).

Amine-Functionalized Silica Synthesis

Amine-functionalized colloidal silica, which utilizes similar compounds to 4-methyl-2,3,4,5-tetrahydropyridin-6-amine, finds applications in various fundamental investigations. The process involves base-catalyzed hydrolysis and surface decoration with amino groups, useful in material science research (Soto-Cantu, Cueto, Koch, & Russo, 2012).

Annulation Reactions

4-Methyl-2,3,4,5-tetrahydropyridin-6-amine derivatives can be used in amine-catalyzed annulation reactions to produce cyclohexanes and tetrahydropyridines. This demonstrates their utility in creating complex organic structures (Chen, Xu, Wang, Tang, & He, 2013).

Inactivation of Monoamine Oxidase

Derivatives of 4-Methyl-2,3,4,5-tetrahydropyridin-6-amine, like 1-Methyl-4-Phenyl-1,2,3,6-Tetrahydropyridine, are explored for their potential to inactivate monoamine oxidase, which is significant in neurochemical research (Bhatti, Burdon, Williams, Pall, & Ramsden, 1988).